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Compound of Interest

Compound Name: 2-(4-Hexyloxybenzoyl)oxazole

CAS No.: 898760-29-7

Cat. No.: B1345444

Get Quote

Executive Summary & Immediate Directive
Do not dispose of 2-(4-Hexyloxybenzoyl)oxazole down the drain. This compound, a

functionalized oxazole derivative often used in liquid crystal or pharmaceutical synthesis, poses

risks of aquatic toxicity and persistence.[1][2] It requires segregation into Non-Halogenated

Organic Waste streams destined for high-temperature incineration.[1]

Immediate Action Required:

Isolate: Segregate from strong oxidizers and mineral acids immediately.

Label: Mark waste containers with "Non-Halogenated Organic - Irritant."

Verify: If the substance is in solution, check the flashpoint of the solvent carrier; this drives

the RCRA waste code (likely D001 if in organic solvent).

Chemical Profile & Hazard Logic

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1345444#bc-rfq
https://www.benchchem.com/product/b1345444/docs?utm_src=pdf-body#operational-disposal-guide-2-4-hexyloxybenzoyl-oxazole
https://www.fishersci.ca/ca/en/browse/80014188/Oxazoles
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.ca/ca/en/browse/80014188/Oxazoles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To dispose of a chemical safely, you must understand its behavior.[3] We are not just following

a list; we are managing energy and reactivity.

Substance Identification[4][5][6]
Chemical Name: 2-(4-Hexyloxybenzoyl)oxazole[1][2][4][5][6]

CAS Number: 898760-29-7[1][2][4][5]

Molecular Formula: C₁₆H₁₉NO₃[1]

Molecular Weight: ~273.33 g/mol [1][5][6]

Physical State: Typically a solid or viscous liquid crystal at room temperature.

Mechanism of Hazard (The "Why")
Unlike the parent molecule oxazole (which is a highly volatile, flammable liquid), this derivative

is heavier and less volatile due to the benzoyl and hexyloxy groups. However, the following

structural risks remain:

The Oxazole Ring: This heterocyclic ring contains nitrogen and oxygen. Under acidic

conditions (low pH), the ring can protonate or hydrolyze, potentially releasing heat. Directive:

Never mix with concentrated nitric or sulfuric acid waste streams.

The Hexyloxy Chain: This lipophilic tail increases the compound's ability to penetrate cell

membranes, raising the risk of aquatic toxicity. This mandates that no trace amounts enter

municipal water systems.

Combustibility: While not highly volatile, the organic carbon backbone acts as fuel. It is

combustible and must be treated as a fire load.

Summary of Likely GHS Hazards (Based on SAR):*

H315: Causes skin irritation.[3][7]

H319: Causes serious eye irritation.[3][7][8]
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H411: Toxic to aquatic life with long-lasting effects.[1] (SAR = Structure-Activity Relationship;

always consult vendor-specific SDS if available)

Waste Segregation & Compatibility
Effective disposal starts at the bench, not the loading dock. Use this compatibility matrix to

prevent "drum reactions."

Stream Category Compatibility Status Operational Directive

Stream A: Non-Halogenated

Organics
COMPATIBLE

Primary disposal path. Mix with

acetone, methanol, or toluene

waste.[1][2][4]

Stream B: Halogenated

Organics
COMPATIBLE

Acceptable if necessary (e.g.,

DCM mixtures), but increases

disposal cost.[1][2][4] Avoid if

possible.

Stream C: Aqueous Acid/Base INCOMPATIBLE

DO NOT MIX. Risk of

hydrolysis or exothermic salt

formation.[1][2][4]

Stream D: Oxidizers DANGEROUS

STRICTLY PROHIBITED. Do

not mix with peroxides,

nitrates, or chromic acid.[1][2]

[4]

Step-by-Step Disposal Protocol
Phase 1: Pre-Treatment & Packaging

Solid Waste:

Collect pure solid or contaminated paper/wipes in a wide-mouth HDPE jar or a dedicated

solid waste drum.[1]

Bagging: Double-bag in 4-mil polyethylene bags if placing in a larger fiber drum to prevent

dusting.
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Liquid Waste (Solutions):

Ensure the pH of the waste solvent mixture is between 5 and 9.

Use safety cans or amber glass bottles with vented caps (if over-pressurization is a

concern, though unlikely with this stable intermediate).

Headspace: Leave 10% headspace in the container for thermal expansion.

Phase 2: Labeling (RCRA Compliance)
Labeling must be specific. "Chemical Waste" is insufficient.

Constituents: List "2-(4-Hexyloxybenzoyl)oxazole" clearly.

Hazards: Check "Irritant" and "Toxic."[9]

RCRA Codes (USA):

If pure/solid: None specific (unless characteristic toxicity is proven), but treat as regulated

chemical waste.

If in flammable solvent (e.g., Acetone): D001 (Ignitable).

Phase 3: Final Disposal
Method: High-temperature incineration (Fuel Blending).[1] This ensures the complete

destruction of the oxazole ring and the aromatic system.[2]

Vendor Instruction: Inform your waste hauler (e.g., Veolia, Clean Harbors) that the waste

contains "Non-halogenated nitrogen heterocycles."

Visual Workflow: The Decision Tree
This diagram illustrates the logical flow for disposing of 2-(4-Hexyloxybenzoyl)oxazole,

ensuring no decision is left to chance.
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Waste Generation:
2-(4-Hexyloxybenzoyl)oxazole

Is the waste Solid or Liquid?

Liquid / Solution

Liquid

Solid / Debris

Solid

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Stream: Halogenated Organic
(High Cost)

Yes

Stream: Non-Halogenated Organic
(Fuel Blending)

No

Labeling:
Name + 'Irritant' + CAS 898760-29-7

Is it pure chemical
or contaminated debris?

Container: HDPE Wide Mouth
Double Bagged

All Types

Final Disposal:
Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating oxazole-derivative waste streams.

Emergency Contingencies
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Spill Cleanup (Bench Scale)
PPE: Nitrile gloves (double gloving recommended), lab coat, and safety glasses.

Containment: If liquid, dike with absorbent pillows. If solid, avoid generating dust (do not

sweep vigorously).

Neutralization: Not required for this compound.

Cleanup:

Liquids: Absorb with vermiculite or clay-based absorbent.[1]

Solids: Scoop into a glass or HDPE container. Wipe surface with acetone to remove

organic residue, then wash with soap and water.

First Aid
Skin Contact: Wash with soap and water for 15 minutes.[7] The hexyloxy chain makes it

lipophilic; water alone may not remove it efficiently—soap is critical.[2]

Eye Contact: Rinse thoroughly for 15 minutes.[3][7][10] Seek medical attention if irritation

persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.ca/ca/en/browse/80014188/Oxazoles
https://aksci.com/sds/F046_SDS.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B04190%20%20SDS%20%20062123.pdf
https://aksci.com/sds/F046_SDS.pdf
https://www.jnjmedicalconnect.com/restricted?prevUrl=%2Fmedia%2Fattestation%2Fproducts%2Fdarzalex-faspro%2Fdarzalex-faspro-safety-data-sheet-sds.pdf&title=DARZALEX+FASPRO+-+Safety+Data+Sheet+%28SDS%29&modal=1
https://pubchem.ncbi.nlm.nih.gov/compound/Oxazole
https://www.fishersci.ca/ca/en/browse/80014188/Oxazoles
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b1345444?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Oxazoles | Fisher Scientific [fishersci.ca]

2. Waste Code [rcrainfo.epa.gov]

3. pfaltzandbauer.com [pfaltzandbauer.com]

4. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

5. 898760-29-7 CAS MSDS (2-(4-HEXYLOXYBENZOYL)OXAZOLE) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

6. matrixscientific.com [matrixscientific.com]

7. aksci.com [aksci.com]

8. assets.thermofisher.com [assets.thermofisher.com]

9. epa.gov [epa.gov]

10. Restricted [jnjmedicalconnect.com]

To cite this document: BenchChem. [Operational Disposal Guide: 2-(4-
Hexyloxybenzoyl)oxazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345444/docs#operational-disposal-guide-2-4-
hexyloxybenzoyl-oxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

